Cas no 2418659-85-3 (5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate)

• Product Name: 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate
• CAS No: 2418659-85-3
• MF: C₈H₁₁FN₂O₃S
• MW: 234.247944116592
• CID: 5677163
• PubChem ID: 165775201
• Update Time: 2025-06-08

5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-26626725
• 5-amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate
• 2418659-85-3
• 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate

• Inchi： 1S/C8H11FN2O3S/c1-5-6(4-10)2-7(11)3-8(5)14-15(9,12)13/h2-3H,4,10-11H2,1H3
• InChI Key： CWDRQJRTLYOQSR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(CN)=C1C)N)F

Computed Properties

• Exact Mass: 234.04744155g/mol
• Monoisotopic Mass: 234.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate

Introduction to 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate (CAS No. 2418659-85-3)

5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate (CAS No. 2418659-85-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a phenyl ring with functional groups that make it a versatile intermediate in the synthesis of more complex molecules. The presence of both amino and sulfurofluoridate moieties imparts distinct reactivity, making it a valuable building block for drug discovery and material science applications.

The sulfurofluoridate group, a relatively rare functional moiety, introduces unique electronic properties to the molecule. This group is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions and metal coordination, which are pivotal in medicinal chemistry. The 5-amino-3-(aminomethyl)-2-methylphenyl backbone further enhances the compound's utility by providing multiple sites for functionalization. This dual functionality allows chemists to tailor the molecule for specific biological targets, making it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of such multifunctional intermediates in drug development. The aminomethyl substituent, in particular, has been explored for its role in enhancing binding affinity and improving pharmacokinetic profiles of small molecules. Studies have demonstrated that incorporating aminoalkyl chains can lead to improved solubility and metabolic stability, which are critical factors in the design of effective pharmaceuticals.

One of the most compelling aspects of 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the phenyl ring and introducing specific functional groups, researchers can develop molecules that selectively inhibit aberrant kinase activity. Preliminary computational studies suggest that this compound exhibits promising interactions with ATP-binding pockets of kinases, making it a promising scaffold for further optimization.

The sulfurofluoridate moiety also contributes to the compound's reactivity in ways that are not commonly observed with other sulfur-containing derivatives. This group can act as a leaving group in nucleophilic substitution reactions, allowing for further diversification of the molecular structure. Additionally, its ability to form stable complexes with transition metals opens up avenues for catalytic applications in organic synthesis. Such catalytic systems are increasingly being employed in pharmaceutical manufacturing due to their efficiency and selectivity.

From a synthetic chemistry perspective, 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate represents an excellent example of how structural diversity can be leveraged to create functionally rich intermediates. The compound's synthesis involves multi-step reactions that showcase advanced techniques in organic chemistry, including cross-coupling reactions and protecting group strategies. These synthetic methodologies not only highlight the compound's complexity but also provide valuable insights into developing similar molecules with tailored properties.

Recent advances in computational chemistry have further enhanced our understanding of how 5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate behaves in biological systems. Molecular modeling studies have revealed that the compound can interact with biological targets through multiple non-covalent interactions, including hydrogen bonding and hydrophobic effects. These interactions are critical for determining the compound's binding affinity and selectivity towards specific biological pathways. Such insights are invaluable for guiding medicinal chemists in optimizing lead structures towards clinical candidates.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. For instance, its unique electronic properties make it a candidate for developing novel organic semiconductors or ligands for metal-organic frameworks (MOFs). In agrochemicals, derivatives of this compound could serve as intermediates for synthesizing pesticides or herbicides with improved efficacy and environmental safety profiles.

In conclusion,5-Amino-3-(aminomethyl)-2-methylphenyl sulfurofluoridate (CAS No. 2418659-85-3) stands as a testament to the power of structural diversity in drug discovery and material science. Its multifunctional nature offers numerous opportunities for chemical modification and biological exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in advancing scientific innovation across multiple disciplines.